Cas no 62155-60-6 (6-Oxabicyclo[3.1.0]hexane-2-heptanoic acid, 3-hydroxy-, methyl ester)

• Product Name: 6-Oxabicyclo[3.1.0]hexane-2-heptanoic acid, 3-hydroxy-, methyl ester
• CAS No: 62155-60-6
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 456121
• PubChem ID: 71389316
• Update Time: 2025-04-19

6-Oxabicyclo[3.1.0]hexane-2-heptanoic acid, 3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.0]hexane-2-heptanoic acid, 3-hydroxy-, methyl ester
• methyl 7-(3-hydroxy-6-oxabicyclo[3.1.0]hexan-2-yl)heptanoate
• DTXSID60811336
• 62155-60-6

• Inchi： 1S/C13H22O4/c1-16-12(15)7-5-3-2-4-6-9-10(14)8-11-13(9)17-11/h9-11,13-14H,2-8H2,1H3
• InChI Key： WURXKAIOMJLXFI-UHFFFAOYSA-N
• SMILES： O1C2CC(C(CCCCCCC(=O)OC)C12)O

Computed Properties

• Exact Mass: 242.15186
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.06